Cas no 1393125-57-9 (4-(4-(trifluoromethyl)-1H-pyrazol-1-yl)aniline)

4-(4-(trifluoromethyl)-1H-pyrazol-1-yl)aniline structure
1393125-57-9 structure
Product Name:4-(4-(trifluoromethyl)-1H-pyrazol-1-yl)aniline
CAS No:1393125-57-9
MF:C10H8F3N3
MW:227.185832023621
MDL:MFCD19438170
CID:3162498
PubChem ID:64173509
Update Time:2025-04-21

4-(4-(trifluoromethyl)-1H-pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(4-(trifluoromethyl)-1H-pyrazol-1-yl)aniline
    • AKOS013492689
    • CS-W004223
    • Benzenamine, 4-[4-(trifluoromethyl)-1H-pyrazol-1-yl]-
    • 4-[4-(trifluoromethyl)pyrazol-1-yl]aniline
    • MFCD19438170
    • 4-[4-(trifluoromethyl)-1H-pyrazol-1-yl]aniline
    • SCHEMBL11900195
    • 1393125-57-9
    • FK-0700
    • BOPUAJHAGIAXKV-UHFFFAOYSA-N
    • MDL: MFCD19438170
    • Inchi: 1S/C10H8F3N3/c11-10(12,13)7-5-15-16(6-7)9-3-1-8(14)2-4-9/h1-6H,14H2
    • InChI Key: BOPUAJHAGIAXKV-UHFFFAOYSA-N
    • SMILES: FC(C1C=NN(C=1)C1C=CC(=CC=1)N)(F)F

Computed Properties

  • Exact Mass: 227.06703175g/mol
  • Monoisotopic Mass: 227.06703175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.8Ų

4-(4-(trifluoromethyl)-1H-pyrazol-1-yl)aniline Pricemore >>

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